Cas no 92418-59-2 ((2,2-Dimethyl-1,3-dioxolan-4-yl)methyl butyrate)

• Product Name: (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl butyrate
• CAS No: 92418-59-2
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 1079968
• PubChem ID: 13498053
• Update Time: 2025-10-30

(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl butyrate Chemical and Physical Properties

Names and Identifiers

• (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl butyrate
• (2,2-dimethyl-1,3-dioxolan-4-yl)methyl butanoate
• (2,2-dimethyl-1,3-dioxolane-4-yl)methyl n-butanoate
• 2,2-dimethyl-1,3-dioxolane-4-methanol butanoate
• 2,2-dimethyl-1,3-dioxolane-4-methyl butyrate
• JMMOQNCIYAMRDB-UHFFFAOYSA
• JMMOQNCIYAMRDB-UHFFFAOYSA-
• SCHEMBL2297204
• MFCD00882270
• (2,2-Dimethyl-1,3-dioxolan-4-yl)methylbutyrate
• DTXSID40542257
• F88148
• A860090
• 92418-59-2
• InChI=1/C10H18O4/c1-4-5-9(11)12-6-8-7-13-10(2,3)14-8/h8H,4-7H2,1-3H3
• JMMOQNCIYAMRDB-UHFFFAOYSA-N
• AKOS017343230
• DB-309689

• MDL： MFCD00882270
• Inchi： 1S/C10H18O4/c1-4-5-9(11)12-6-8-7-13-10(2,3)14-8/h8H,4-7H2,1-3H3
• InChI Key： JMMOQNCIYAMRDB-UHFFFAOYSA-N
• SMILES： O1C(COC(CCC)=O)COC1(C)C

Computed Properties

• Exact Mass: 202.12100
• Monoisotopic Mass: 202.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76000
• LogP: 1.48120

(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl butyrate Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl butyrate

(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl butyrate (CAS No. 92418-59-2): An Overview of Its Properties, Applications, and Recent Research

(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl butyrate (CAS No. 92418-59-2) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its dioxolane ring and ester functionality, which contribute to its stability and reactivity in various chemical reactions. In this article, we will delve into the chemical properties, applications, and recent research developments surrounding (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl butyrate.

Chemical Structure and Properties

(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl butyrate is a colorless liquid with a molecular formula of C₁₀H₁₈O₄. The compound features a 1,3-dioxolane ring with two methyl groups at the 2-position and an ester group attached to the 4-position. The dioxolane ring provides structural rigidity and stability, while the ester group imparts reactivity and functional versatility. The compound has a boiling point of approximately 160°C at 760 mmHg and is soluble in common organic solvents such as ethanol and acetone.

The presence of the dioxolane ring in (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl butyrate makes it an excellent protecting group for hydroxyl functionalities in organic synthesis. This property is particularly useful in multi-step synthetic routes where selective protection and deprotection are crucial for the successful synthesis of complex molecules. The ester functionality can also be readily hydrolyzed under mild conditions to yield the corresponding alcohol or carboxylic acid derivatives.

Synthetic Applications

(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl butyrate has found extensive use in organic synthesis as a building block for the preparation of various biologically active compounds. One notable application is in the synthesis of natural products and pharmaceuticals. For example, the compound can be used as an intermediate in the synthesis of anti-inflammatory agents and antiviral drugs. The dioxolane ring provides a stable platform for functional group manipulation, allowing chemists to introduce additional functionalities or modify existing ones with high selectivity.

In addition to its role as a synthetic intermediate, (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl butyrate has been explored for its potential as a prodrug moiety. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The dioxolane ring can be designed to release active metabolites under specific physiological conditions, enhancing the drug's bioavailability and reducing side effects.

Pharmaceutical Research

Recent research has focused on the potential therapeutic applications of compounds derived from (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl butyrate. One area of interest is its use in drug delivery systems. The dioxolane ring can be engineered to form self-assembling nanostructures that encapsulate therapeutic agents for targeted delivery. These nanostructures can improve drug solubility and stability while minimizing systemic toxicity.

A study published in the Journal of Medicinal Chemistry reported the synthesis of a series of prodrugs based on (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl butyrate. These prodrugs were designed to enhance the oral bioavailability of poorly soluble drugs by forming stable complexes with the dioxolane moiety. In vitro and in vivo experiments demonstrated that these prodrugs exhibited improved pharmacokinetic profiles compared to their parent compounds.

Safety Considerations

While (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl butyrate is generally considered safe for use in laboratory settings when proper handling protocols are followed, it is important to adhere to standard safety guidelines. The compound should be stored in a well-ventilated area away from heat sources and incompatible materials. Personal protective equipment such as gloves and safety goggles should be worn during handling to minimize exposure.

In terms of environmental impact, care should be taken to dispose of waste materials containing (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl butyrate according to local regulations. Proper waste management practices help prevent contamination of soil and water resources.

Conclusion

(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl butyrate (CAS No. 92418-59-2) is a valuable compound with diverse applications in organic synthesis and pharmaceutical research. Its unique chemical structure provides stability and reactivity that make it an excellent building block for the synthesis of complex molecules. Recent advancements in drug delivery systems and prodrug design have further expanded its potential therapeutic applications. As research continues to uncover new possibilities for this compound, it remains an important tool for chemists and pharmacologists alike.